N-(4-Cyanooxan-4-YL)-4-(3,3,3-trifluoropropyl)benzamide

• IUPAC Name: N-(4-cyanooxan-4-yl)-4-(3,3,3-trifluoropropyl)benzamide
• InChI: InChI=1S/C16H17F3N2O2/c17-16(18,19)6-5-12-1-3-13(4-2-12)14(22)21-15(11-20)7-9-23-10-8-15/h1-4H,5-10H2,(H,21,22)
• InChI Key: UHZZOAGTRPJPEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)C2=CC=C(C=C2)CCC(F)(F)F
• Molecular Formula: C16H17F3N2O2
• Molecular Weight: 326.31 g/mol

Description

N-(4-Cyanooxan-4-YL)-4-(3,3,3-trifluoropropyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Colorimetric Sensing

One notable application of benzamide derivatives is in colorimetric sensing, particularly for fluoride anions. A study by Younes et al. (2020) synthesized a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives which exhibited a drastic color transition in response to fluoride anions. This property attests to its excellent performance for naked-eye detection of fluoride anion in solutions, utilizing a deprotonation-enhanced intramolecular charge transfer mechanism (Younes et al., 2020).

Anti-Tubercular Scaffold

In the context of medicinal chemistry, benzamide derivatives have been explored for their potential as anti-tubercular agents. Nimbalkar et al. (2018) reported the synthesis of novel benzamide derivatives showing promising in vitro anti-tubercular activity against Mycobacterium tuberculosis, with most compounds exhibiting an IC50 value of less than 1 µg/mL. These compounds were also found to be non-cytotoxic against the human cancer cell line HeLa (Nimbalkar et al., 2018).

Melanoma Cytotoxicity

Research by Wolf et al. (2004) delved into the potential of benzamide derivatives for targeted drug delivery in melanoma therapy. They synthesized conjugates of benzamides with alkylating cytostatics, showing enhanced toxicity against melanoma cells compared to the parent compounds. This suggests the viability of benzamide-mediated selective delivery of cytostatics in melanoma therapy (Wolf et al., 2004).

Acid-Degradable Epoxy Resins

A study by You et al. (2017) highlighted the synthesis of hexahydro-s-triazine (HT) derivatives, including benzamide bearing compounds, used as curing agents to prepare acid-degradable epoxy resin. The HT-A-cured epoxy demonstrated high thermal and mechanical properties, indicating potential applications in environmentally friendly material science (You et al., 2017).

Anti-Plasmodial Activities

Further expanding the scope of benzamide applications, Hermann et al. (2021) synthesized N-acylated furazan-3-amine derivatives with benzamide groups, showing significant in vitro activity against Plasmodium falciparum strains. This work underscores the potential of benzamide derivatives in the development of novel anti-malarial drugs (Hermann et al., 2021).